Cas no 1807041-18-4 (Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1807041-18-4
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 4794750
• Update Time: 2025-05-21

Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12F3NO2S/c1-3-8-5-9(12(18)19-4-2)6-10(7-17)11(8)20-13(14,15)16/h5-6H,3-4H2,1-2H3
• InChI Key： VTTZPTYLDLSLJK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)OCC)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807041-18-4)

Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807041-18-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of benzoate esters, which are widely recognized for their versatility in synthetic chemistry. The presence of functional groups such as cyano, ethyl, and trifluoromethylthio makes it a valuable intermediate for the development of novel molecules with potential applications in drug discovery and crop protection.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their unique physicochemical properties, including enhanced lipophilicity and metabolic stability. These attributes are particularly sought after in the design of bioactive molecules, where the trifluoromethylthio group can significantly influence binding affinity and pharmacokinetics. Researchers and industry professionals frequently search for terms like "trifluoromethylthio derivatives" and "cyano-substituted benzoates" to explore their potential in various applications.

The synthesis of Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate typically involves multi-step reactions, including esterification, cyanation, and the introduction of the trifluoromethylthio moiety. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods align with the growing trend toward green chemistry, a topic of high interest among chemists aiming to reduce environmental impact.

One of the most discussed topics in the scientific community is the role of fluorinated compounds in modern medicine. Fluorine atoms and fluorinated groups, such as the trifluoromethylthio group in this compound, are known to enhance the bioavailability and selectivity of pharmaceutical agents. Searches for "fluorine in drug design" and "trifluoromethylthio in agrochemicals" reflect the widespread curiosity about these applications. This compound's potential as a building block for anticancer agents or antimicrobial drugs is an area of active research.

From an industrial perspective, Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate is also relevant in the development of advanced materials. Its structural features make it a candidate for use in liquid crystals, organic semiconductors, and polymer additives. The integration of such compounds into high-performance materials is a trending topic, particularly in the context of renewable energy and electronics. Keywords like "fluorinated materials" and "benzoate esters in electronics" are frequently queried in academic and industrial databases.

Quality control and analytical characterization are critical for ensuring the reproducibility and safety of Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed. The importance of analytical method validation is a recurring theme in discussions among chemists, as evidenced by searches for "HPLC analysis of fluorinated compounds" and "NMR characterization of benzoates."

In conclusion, Ethyl 3-cyano-5-ethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807041-18-4) represents a fascinating example of how functional group diversity can unlock new possibilities in chemistry and beyond. Its relevance to pharmaceuticals, agrochemicals, and materials science ensures that it remains a subject of ongoing exploration. As the scientific community continues to prioritize sustainable synthesis and innovative applications, this compound is poised to play a pivotal role in future advancements.